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The radiopacity of dental restorative materials is a critical property, enabling clinicians to

radiographically diagnose secondary caries, assess marginal integrity, and distinguish

restorations from tooth structure. The addition of elements with high atomic numbers to the filler

particles of dental composites and cements imparts this necessary visibility on X-ray images.

Strontium is a commonly used element for this purpose, often incorporated in the form of

strontium glass or strontium carbonate. This guide provides an objective comparison of the

radiopacity of strontium-containing dental materials with alternatives containing other

radiopacifying agents, supported by experimental data and detailed methodologies.

Quantitative Comparison of Radiopacity
The radiopacity of a dental material is typically quantified by its aluminum equivalent thickness

(mm Al), which represents the thickness of aluminum that produces the same degree of X-ray

attenuation as a given thickness of the material. The International Organization for

Standardization (ISO) 4049 standard for polymer-based restorative materials specifies that a

material claimed to be radiopaque should have a radiopacity equal to or greater than that of the

same thickness of aluminum.[1][2][3]

The following tables summarize the radiopacity values of various dental materials, including

those containing strontium, as reported in the scientific literature.

Table 1: Radiopacity of Dental Resin Composites
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Material
Radiopacifying
Filler(s)

Filler Loading (%
wt)

Radiopacity (mm Al
for 1mm thickness)

Equia Forte
Strontium, Aluminum,

Silicon, Fluoride
Not Specified ~2.9

Clearfil Majesty

Posterior
Barium Glass 82 8.50 ± 0.10

Arabesk Top
Barium-Aluminum-

Borosilicate Glass
81 8.17 ± 0.06

Filtek Z250 Zirconia/Silica 82 3.72

G-ænial Posterior
Strontium Glass,

Silica
87 3.80

Filtek Silorane
Ytterbium Fluoride,

Silica
76 3.67 ± 0.15

Clearfil Majesty

Esthetic
Barium Glass 78 2.23 ± 0.52

Data compiled from multiple sources.[1][4][5][6]

Table 2: Radiopacity of Dental Cements
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Material Type
Radiopacifying
Filler(s)

Radiopacity (mm Al
for 1mm thickness)

Glass Ionomer

Cement

(Experimental)

Glass Ionomer
Strontium

Oxide/Fluoride

Linearly correlated

with Sr content

Fuji II Glass Ionomer Strontium Glass ~3.5

IonoStar Molar Glass Ionomer Strontium Glass ~3.3

GC Gold Label 9 Glass Ionomer Strontium Glass ~3.1

ChemFil Rock Glass Ionomer Strontium, Zinc ~2.8

Panavia F2.0 Resin Cement Barium Glass ~1.3

Zinc Phosphate

Cement
Zinc Phosphate Zinc Oxide ~7.7

Data compiled from multiple sources.[5][7][8]

Experimental Protocols for Radiopacity
Measurement
The determination of radiopacity for dental materials is a standardized process to ensure

comparability of results across different studies and materials. The most widely adopted

standard is ISO 4049: "Dentistry — Polymer-based restorative materials".[2][3][9][10]

Specimen Preparation
Molding: The dental material is typically condensed into a standardized mold, often a

stainless steel or Teflon ring, with a specific internal diameter and a thickness of 1.0 mm.[1]

Curing: The material is cured according to the manufacturer's instructions. For light-cured

materials, this involves exposure to a dental curing light for a specified duration.

Finishing: After setting, the surfaces of the disc-shaped specimen are finished to ensure they

are flat and parallel.
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Radiographic Procedure
Setup: The specimen is placed on a digital radiographic sensor (e.g., CCD or phosphor

plate) alongside an aluminum step wedge of high purity (typically >99.5%). The step wedge

has steps of varying, known thicknesses (e.g., 1 to 10 mm). A section of a human tooth

(enamel and dentin) is often included for reference.[1][5]

X-ray Exposure: The assembly is exposed to an X-ray beam from a dental X-ray unit. The

exposure parameters are standardized and controlled, typically:

Tube Voltage: 60-70 kVp

Tube Current: 7-10 mA

Source-to-Specimen Distance: 30-40 cm

Exposure Time: Adjusted to obtain a usable image density.[10]

Image Analysis
Digital Image Acquisition: The radiographic image is acquired and imported into an image

analysis software (e.g., ImageJ).

Greyscale Measurement: The mean gray value (pixel intensity) is measured for each step of

the aluminum wedge, the dental material specimen, and the enamel and dentin sections.

Calibration Curve: A calibration curve is generated by plotting the mean gray values of the

aluminum step wedge against their corresponding thicknesses.

Aluminum Equivalence Calculation: The mean gray value of the dental material specimen is

then used to determine its equivalent aluminum thickness from the calibration curve. This

value is reported as the radiopacity of the material in mm Al.[1][10]

Factors Influencing Radiopacity
The radiopacity of a dental composite or cement is not determined by a biological signaling

pathway but is a physical property governed by the material's composition. The primary factors
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influencing radiopacity are the atomic number and the concentration of the elements

incorporated into the filler particles.
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Key determinants of dental material radiopacity.

Elements with higher atomic numbers, such as barium (Z=56), zirconium (Z=40), and ytterbium

(Z=70), are more effective at attenuating X-rays than elements with lower atomic numbers like

strontium (Z=38) and zinc (Z=30).[5] Consequently, for a given concentration, materials

containing fillers with higher atomic number elements will exhibit greater radiopacity. Similarly,

increasing the concentration (filler loading) of the radiopacifying filler will also increase the

overall radiopacity of the dental material.[5][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8479437/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8479437/
https://www.scribd.com/document/856452550/ISO-4049-2019-2023-10-31-07-18-22-AM
https://cdn.standards.iteh.ai/samples/42898/7b70b74f3d094b6484174f08196750a7/ISO-4049-2009.pdf
https://uom-qa.qa.elsevierpure.com/en/publications/radiopacity-versus-composition-of-some-barium-and-strontium-glass/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5514803/
https://www.researchgate.net/publication/370153855_Radiopacity_of_Posterior_Restorative_Materials_A_Comparative_In_Vitro_Study
https://medicaljournalssweden.se/actaodontologica/article/download/38897/44058/96914
https://athenaeumpub.com/wp-content/uploads/Radiopacity-Related-to-Composition-of-Restorative-Glass-Ionomer-Cements-with-the-Use-of-Digital-Images.pdf
https://cdn.standards.iteh.ai/samples/67596/66dff80a23e94f87844dd3990fe7f440/ISO-4049-2019.pdf
https://www.researchgate.net/publication/286404242_Radiopacity_Measurement_of_Restorative_Resins_Using_Film_and_Three_Digital_Systems_for_Comparison_with_ISO_4049_International_Standard
https://www.mdpi.com/1996-1944/17/16/3901
https://www.mdpi.com/1996-1944/17/16/3901
https://www.benchchem.com/product/b15147436#comparing-the-radiopacity-of-strontium-containing-dental-materials
https://www.benchchem.com/product/b15147436#comparing-the-radiopacity-of-strontium-containing-dental-materials
https://www.benchchem.com/product/b15147436#comparing-the-radiopacity-of-strontium-containing-dental-materials
https://www.benchchem.com/product/b15147436#comparing-the-radiopacity-of-strontium-containing-dental-materials
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15147436?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15147436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15147436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

